Cas no 32595-98-5 (3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester)

3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester is a furan derivative with a partially hydrogenated ring structure and a methyl ester functional group. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The presence of the ester group enhances its reactivity, making it suitable for further derivatization, while the dihydrofuran core contributes to its stability. Its structural features allow for selective modifications, enabling applications in fine chemical synthesis. The compound is typically handled under standard laboratory conditions, with purity and consistency being key considerations for research and industrial use.
3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester structure
32595-98-5 structure
Product Name:3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester
CAS No:32595-98-5
MF:C7H10O3
MW:142.152502536774
MDL:MFCD09032500
CID:293718
PubChem ID:12448914
Update Time:2025-08-05

3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester
    • methyl 5-methyl-2,3-dihydrofuran-4-carboxylate
    • 2-Methyl-4,5-dihydro-furan-3-carboxylic acid methyl ester
    • LogP
    • Methyl 2-methyl-4,5-dihydrofuran-3-carboxylate
    • W15954
    • 32595-98-5
    • DTXSID70498738
    • methyl2-methyl-4,5-dihydrofuran-3-carboxylate
    • 2-METHYL-4,5-DIHYDRO-FURAN-3-CARBOXYLICACIDMETHYLESTER
    • AS-70418
    • MFCD09032500
    • AKOS006291599
    • MDL: MFCD09032500
    • Inchi: 1S/C7H10O3/c1-5-6(3-4-10-5)7(8)9-2/h3-4H2,1-2H3
    • InChI Key: IAHJHKXRMKTCJK-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(=O)OC)CC1

Computed Properties

  • Exact Mass: 142.063
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester Pricemore >>

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Additional information on 3-Furancarboxylic acid,4,5-dihydro-2-methyl-, methyl ester

3-Furancarboxylic Acid, 4,5-Dihydro-2-Methyl-, Methyl Ester (CAS No. 32595-98-5)

The compound 3-Furancarboxylic Acid, 4,5-Dihydro-2-Methyl-, Methyl Ester, identified by the CAS registry number 32595-98-5, is a significant organic compound with a diverse range of applications in various fields. This compound belongs to the class of furan derivatives and has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The structure of this compound consists of a furan ring system with a carboxylic acid group at position 3 and a methyl ester substituent. The presence of the methyl ester group introduces interesting reactivity and solubility characteristics, making it suitable for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable advancements involving this compound is its application in drug delivery systems. Researchers have explored its ability to form stable nanoparticles, which can enhance the bioavailability of poorly soluble drugs. This innovation has been supported by several peer-reviewed publications that demonstrate its potential in targeted drug delivery for cancer therapy.

In addition to its pharmaceutical applications, 3-Furancarboxylic Acid, 4,5-Dihydro-2-Methyl-, Methyl Ester has also been investigated for its role in agrochemicals. Studies have shown that it can act as a plant growth regulator, promoting root development and enhancing resistance to environmental stressors such as drought and salinity. This dual functionality underscores its versatility as a chemical building block.

From a synthetic perspective, the compound is typically prepared through a multi-step process involving oxidation and esterification reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact. These developments align with the growing demand for sustainable chemical manufacturing practices.

The chemical stability and reactivity of this compound make it an ideal candidate for use in polymer synthesis. Scientists have successfully incorporated it into polymeric materials to create biodegradable plastics with enhanced mechanical properties. This application holds promise for addressing global plastic waste challenges while maintaining high-performance standards.

In conclusion, 3-Furancarboxylic Acid, 4,5-Dihydro-2-Methyl-, Methyl Ester (CAS No. 32595-98-5) stands out as a versatile and valuable compound with extensive applications across multiple industries. Its unique chemical properties and recent research breakthroughs position it as a key player in advancing modern science and technology.

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